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Compound of Interest

Compound Name:
2-Chloro Clomiphene Citrate(E/Z

Mixture)

CAS No.: 1795130-18-5

Cat. No.: B586143

Get Quote

Technical Monograph: 2-Chloro Clomiphene
Citrate
Identity, Synthesis, and Analytical Characterization of Critical Impurities

Executive Summary & Chemical Identity
2-Chloro Clomiphene Citrate is a critical pharmacopeial impurity and reference standard

associated with the synthesis and quality control of Clomiphene Citrate (a Selective Estrogen

Receptor Modulator, or SERM). Unlike the active pharmaceutical ingredient (API), which

contains a single chlorine atom on the ethylene bridge, this compound features a second

chlorine atom substituted on the phenoxy ring.

Its presence is strictly regulated in drug development due to potential alterations in receptor

binding affinity and metabolic stability. This guide serves as a technical dossier for researchers

requiring precise characterization data.
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Core Chemical Data Table[1]
Parameter Technical Detail

Primary CAS Number 1795130-18-5 (Citrate Salt, E/Z Mixture)

Chemical Name (IUPAC)

2-[2-Chloro-4-(2-chloro-1,2-

diphenylethenyl)phenoxy]-N,N-

diethylethanamine; 2-hydroxypropane-1,2,3-

tricarboxylic acid

Molecular Formula
C₂₆H₂₇Cl₂NO[1][2][3][4][5] · C₆H₈O₇ (Citrate

Salt)

Molecular Weight 632.53 g/mol (Salt) / 440.41 g/mol (Free Base)

Appearance White to off-white crystalline solid

Solubility
Soluble in Methanol, DMSO; sparingly soluble in

water

Pharmacopeial Designation
EP Impurity G (Z-isomer) & EP Impurity H (E-

isomer); USP "2-Chloroclomiphene"

Synonyms & Nomenclature
Common Synonyms: 2-Chloroclomiphene Citrate; Clomiphene Impurity 7 Citrate.[5]

Structural Definition: The "2-chloro" designation in the impurity name typically refers to the

position on the phenoxy ring (ortho to the ether linkage), distinguishing it from the chlorine

already present on the vinyl group of the parent molecule.

Structural Architecture & Formation Mechanism
To understand the separation and identification of this compound, one must understand its

structural divergence from the API.

Structural Logic
The standard Clomiphene molecule consists of a tri-phenyl ethylene scaffold. The ether oxygen

activates the attached phenyl ring, making it susceptible to electrophilic aromatic substitution
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(EAS). During the chlorination steps of the API synthesis (or if over-chlorinated starting

materials are used), a second chlorine atom attaches to the ortho-position of the phenoxy ring.

Pathway Visualization
The following diagram illustrates the structural relationship and the critical divergence point in

synthesis/degradation.
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Figure 1: Divergence in synthesis leading to the formation of 2-Chloro Clomiphene. The

electron-rich phenoxy ring acts as a secondary site for halogenation.

Analytical Protocol: Detection & Separation
Separating 2-Chloro Clomiphene from the parent API is challenging due to their structural

similarity. The additional chlorine atom increases the lipophilicity (LogP), resulting in a longer

retention time in Reverse Phase Chromatography (RP-HPLC).

Validated HPLC Method Parameters (USP/EP Aligned)
Note: This protocol is derived from standard pharmacopeial monographs for Clomiphene

Citrate impurities.

Column: L26 packing (C18 bonded silica), 4.6 mm × 25 cm, 5 µm.

Mobile Phase:
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Buffer: Water + Diethylamine (adjusted to pH 6.2 with Phosphoric Acid).[4]

Solvent: Acetonitrile.[4]

Ratio: Gradient or Isocratic (typically 40:60 Buffer:ACN range).

Detector: UV @ 290 nm (optimal for the stilbene chromophore).

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Retention Logic
In this system, the elution order is governed by hydrophobicity.

Clomiphene Related Compound A: Elutes first (Des-chloro analog).

Clomiphene (Z-isomer): Main peak.[4]

Clomiphene (E-isomer): Main peak.

2-Chloro Clomiphene: Elutes after the API peaks due to the extra chlorine atom increasing

interaction with the C18 stationary phase (Relative Retention Time ~1.6).

Analytical Workflow Diagram
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Figure 2: HPLC workflow for isolating 2-Chloro Clomiphene. The impurity elutes significantly

later than the API, allowing for clear resolution.

Biological Implications & Toxicology
Why is this specific impurity monitored so closely?

Receptor Affinity Shift: The addition of a chlorine atom to the phenoxy ring alters the steric

bulk and electronic distribution of the molecule. This can shift the binding affinity for Estrogen
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Receptors (ER-alpha vs. ER-beta), potentially altering the drug's efficacy or side-effect

profile.

Metabolic Stability: Halogenation often protects specific sites from metabolic oxidation (e.g.,

by Cytochrome P450 enzymes). 2-Chloro Clomiphene may have a longer half-life than the

parent drug, leading to accumulation if not controlled.

Regulatory Limits: According to ICH Q3A guidelines and USP monographs, this specific

impurity must typically be controlled to NMT (Not More Than) 0.5% or 1.0% depending on

the specific monograph version and total impurity limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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